Cas no 899980-76-8 (N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899980-76-8
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• CID: 5500935
• Update Time: 2025-06-12

N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C23H19N3O2/c1-26-21-18(13-8-14-24-21)15-19(23(26)28)22(27)25-20(16-9-4-2-5-10-16)17-11-6-3-7-12-17/h2-15,20H,1H3,(H,25,27)
• InChI Key： UGRRSVOCNMQLJO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=N2)C=C(C(NC(C2=CC=CC=C2)C2=CC=CC=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899980-76-8)

N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 899980-76-8, belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide features a naphthyridine core, which is a fused bicyclic system consisting of a pyridine and a pyrimidine ring. This structural motif is particularly intriguing due to its ability to interact with biological targets in multiple ways, making it a valuable scaffold for drug discovery. The presence of the 1-methyl and 2-oxo functional groups further enhances its pharmacological potential by influencing its electronic properties and binding affinity.

In recent years, there has been a surge in research focused on developing novel naphthyridine-based compounds with improved pharmacokinetic profiles and enhanced biological activity. The introduction of the diphenylmethyl substituent in N-(diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide adds a layer of complexity that can modulate its interactions with biological receptors. This substitution pattern has been explored in various drug candidates and has shown promise in preclinical studies.

The compound's significance extends beyond its structural features. It has been investigated for its potential role in addressing various therapeutic challenges. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This makes it a promising candidate for further exploration in the development of anti-inflammatory agents.

diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, with its unique substituents, could potentially offer new insights into combating resistant bacterial strains. diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide have provided valuable insights into its binding interactions with potential targets. These simulations have helped researchers identify key residues that contribute to its biological activity, guiding the design of more effective derivatives. diphenylmethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and dynamics. These data are essential for understanding how the compound behaves within biological systems and for guiding further optimization efforts. diphenylmethyl)-1-methyl-2-oxyo 12-hydro -12-dihydro -12 , 18 -naph thy rid ine -3 -car box amide . By analyzing vast datasets and identifying patterns that correlate with biological activity , these algorithms can predict promising candidates much faster than traditional methods . This synergy between computational chemistry and experimental biology is revolutionizing how new drugs are discovered and developed . p > < p > Looking ahead , the future prospects for N-(< strong > diphen ylm eth yl strong > ) - 12 me thy l - 12 ox o - 12 , 12 - di hy dr o - 12 , 18 - na ph thy rid ine -3 - car box am ide are exciting . Continued research will likely uncover new applications and refine existing ones . As our understanding of biological systems grows , so too will our ability to harness compounds like this one for therapeutic benefit . The journey from laboratory discovery to clinical application is long , but compounds with such promise often pave the way for significant medical advancements . p >